Cas no 87989-74-0 (Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester)
87989-74-0 structure
Product Name:Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester
CAS No:87989-74-0
MF:C9H20ClO4P
MW:258.679463386536
CID:649449
PubChem ID:13143346
Update Time:2025-04-19
Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester
- 1-chloro-3-[ethoxy(propoxymethyl)phosphoryl]oxypropane
- 87989-74-0
- 3-Chloropropyl ethyl (propoxymethyl)phosphonate
- DTXSID80521440
-
- Inchi: 1S/C9H20ClO4P/c1-3-7-12-9-15(11,13-4-2)14-8-5-6-10/h3-9H2,1-2H3
- InChI Key: DNZSOKCFJHPTMR-UHFFFAOYSA-N
- SMILES: ClCCCOP(COCCC)(=O)OCC
Computed Properties
- Exact Mass: 258.0787738g/mol
- Monoisotopic Mass: 258.0787738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 44.8Ų
Phosphonic acid, (propoxymethyl)-, 3-chloropropyl ethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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